Cas no 2411322-67-1 ((E)-N-[(1-Cyclopentyl-3-methylpyrazol-4-yl)methyl]-4-(dimethylamino)but-2-enamide)

• Product Name: (E)-N-[(1-Cyclopentyl-3-methylpyrazol-4-yl)methyl]-4-(dimethylamino)but-2-enamide
• CAS No: 2411322-67-1
• MF: C₁₆H₂₆N₄O
• MW: 290.403843402863
• CID: 5360616
• PubChem ID: 146098498
• Update Time: 2025-10-21

(E)-N-[(1-Cyclopentyl-3-methylpyrazol-4-yl)methyl]-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952175556
• (2E)-N-[(1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methyl]-4-(dimethylamino)but-2-enamide
• (E)-N-[(1-Cyclopentyl-3-methylpyrazol-4-yl)methyl]-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C16H26N4O/c1-13-14(11-17-16(21)9-6-10-19(2)3)12-20(18-13)15-7-4-5-8-15/h6,9,12,15H,4-5,7-8,10-11H2,1-3H3,(H,17,21)/b9-6+
• InChI Key： SEBKVEVKUXWHFX-RMKNXTFCSA-N
• SMILES： O=C(/C=C/CN(C)C)NCC1C(C)=NN(C=1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 363
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2

Additional information on (E)-N-[(1-Cyclopentyl-3-methylpyrazol-4-yl)methyl]-4-(dimethylamino)but-2-enamide

Comprehensive Overview of (E)-N-[(1-Cyclopentyl-3-methylpyrazol-4-yl)methyl]-4-(dimethylamino)but-2-enamide (CAS No. 2411322-67-1)

The compound (E)-N-[(1-Cyclopentyl-3-methylpyrazol-4-yl)methyl]-4-(dimethylamino)but-2-enamide (CAS No. 2411322-67-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a cyclopentylpyrazole core and a dimethylamino functional group, this compound is being explored for its potential applications in targeting specific biological pathways. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to certain receptors, making it a promising candidate for further development.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. The (E)-N-[(1-Cyclopentyl-3-methylpyrazol-4-yl)methyl]-4-(dimethylamino)but-2-enamide structure aligns with this trend, as its enamide moiety and heterocyclic components offer versatility in drug design. Scientists are investigating its potential role in addressing conditions related to inflammatory responses and cellular signaling, topics that are frequently searched in academic and pharmaceutical circles.

One of the key advantages of this compound lies in its synthetic accessibility and structural tunability. The presence of a pyrazole ring and a dimethylamino group allows for straightforward derivatization, enabling researchers to optimize its bioactivity and selectivity. This flexibility is crucial in the context of high-throughput screening and lead optimization, which are central to modern drug discovery workflows. Additionally, the compound's logP and solubility profiles are being evaluated to ensure compatibility with oral and injectable formulations.

The growing interest in targeted therapies and kinase inhibitors has further highlighted the relevance of (E)-N-[(1-Cyclopentyl-3-methylpyrazol-4-yl)methyl]-4-(dimethylamino)but-2-enamide. Online searches for terms like "pyrazole-based drugs" and "enamide derivatives in medicine" reflect the broader scientific community's focus on these areas. Preliminary studies suggest that this compound may exhibit low toxicity and high specificity, which are critical factors for advancing it to preclinical trials.

From a commercial perspective, the compound's CAS No. 2411322-67-1 serves as a unique identifier for procurement and regulatory compliance. Suppliers and researchers often search for this CAS number to obtain high-purity samples for experimental use. The compound's stability under various storage conditions and its compatibility with common analytical techniques (e.g., HPLC, NMR) further enhance its appeal in laboratory settings.

In summary, (E)-N-[(1-Cyclopentyl-3-methylpyrazol-4-yl)methyl]-4-(dimethylamino)but-2-enamide represents a compelling case study in the intersection of chemical innovation and therapeutic potential. Its structural elegance and functional diversity position it as a valuable tool for addressing unmet medical needs, particularly in the realms of chronic diseases and precision oncology. As research progresses, this compound is likely to emerge as a focal point in discussions about next-generation bioactive molecules.